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Cat. No.: B561654 Get Quote

The bile acid 3-keto petromyzonol sulfate (3kPZS) is a potent sex pheromone released by

male sea lampreys (Petromyzon marinus) that plays a crucial role in attracting ovulated

females to spawning sites.[1] Understanding the structure-activity relationships of 3kPZS and

its structural analogs is fundamental for developing control strategies for this invasive species.

This guide provides a comparative analysis of the dose-response relationships of 3kPZS and

several of its structural analogs, based on electrophysiological and behavioral assays.

Comparative Analysis of Olfactory and Behavioral
Responses
Systematic modifications to the 3kPZS structure, particularly substitutions of hydroxyl or ketone

groups with sulfate moieties at carbons 3, 7, 12, and 24, result in distinct olfactory and

behavioral responses in female sea lampreys.[1][2] Analogs with a sulfate group at the C-24

position tend to elicit strong olfactory responses, sometimes comparable in magnitude to

3kPZS itself.[1][2] However, the addition of more sulfate groups at the C-3, C-7, or C-12

positions can alter the behavioral outcome, often neutralizing or even reversing the attraction of

females to 3kPZS.

Petromyzonol sulfate (PZS), another naturally occurring bile acid, demonstrates this

modulatory effect. While structurally similar to 3kPZS, PZS acts as an antagonist, reducing

olfactory responses to 3kPZS and diminishing female preference for the pheromone. The ratio

of 3kPZS to PZS is a critical factor in mediating female sea lamprey behavior.
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The following table summarizes the electro-olfactogram (EOG) and behavioral responses

elicited by 3kPZS and its structural analogs.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Concentration
EOG Response
Magnitude (relative
to 3kPZS)

Behavioral
Response (in two-
choice flume
assay)

3kPZS 10⁻¹³ M -
Increased trap capture

rate

10⁻¹² M -
Increased trap capture

rate

10⁻¹¹ M -
Increased trap capture

rate

10⁻¹⁰ M -
Increased female

upstream movement

10⁻⁶ M High (Standard)
Attraction of ovulated

females

PZS 10⁻⁶ M High

Avoidance by

ovulated females;

antagonizes 3kPZS

attraction

PZ-3,24-S 10⁻⁶ M High

Did not significantly

influence female

attraction to 3kPZS

PZ 10⁻⁶ M Moderate
Repulsion from a

mixture with 3kPZS

3kPZ 10⁻⁶ M Moderate

Did not significantly

influence female

attraction to 3kPZS

PZ-3,7,12,24-S 10⁻⁶ M Low
Repulsion from a

mixture with 3kPZS

PZ-7,12,24-S 10⁻⁶ M Low
Repulsion from a

mixture with 3kPZS
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3kPZ-7,12,24-S 10⁻⁶ M Low
Neutralized female

attraction to 3kPZS

PZ-3,12,24-S 10⁻⁶ M Low
Neutralized female

attraction to 3kPZS

PZ-12,24-S 10⁻⁶ M Moderate
Neutralized female

attraction to 3kPZS

PZ-3,7,24-S 10⁻⁶ M Low
Neutralized female

attraction to 3kPZS

PZ-7,24-S 10⁻⁶ M Moderate

Did not significantly

influence female

attraction to 3kPZS

Experimental Protocols
Electro-Olf trogram (EOG) Recordings
EOG recordings are used to measure the electrical responses of the olfactory epithelium to

chemical stimuli, providing a quantitative measure of olfactory potency.

Animal Preparation: Adult female sea lampreys are anesthetized and immobilized. The gills

are continuously irrigated with a solution of anesthetic and water.

Olfactory Rosette Exposure: The olfactory rosette is surgically exposed to allow for direct

application of odorants.

Electrode Placement: A recording electrode is placed on the surface of the olfactory

epithelium, and a reference electrode is placed on the nearby skin.

Stimulus Delivery: A constant flow of charcoal-filtered water is delivered to the olfactory

rosette. Test stimuli (3kPZS and its analogs at a concentration of 10⁻⁶ M) are introduced into

this flow for a set duration.

Data Acquisition: The voltage difference between the recording and reference electrodes is

amplified, filtered, and recorded. The peak amplitude of the negative voltage deflection is

measured as the EOG response.
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Normalization: Responses are typically normalized to a standard odorant or to the response

of a blank control to allow for comparison across different preparations.

Animal & Tissue Preparation EOG Recording Data Analysis

Anesthetize Sea Lamprey Expose Olfactory Rosette Place Electrodes Deliver Stimulus (e.g., 10⁻⁶ M Analog) Record Voltage Change Measure Peak Amplitude Normalize Response

Click to download full resolution via product page

Fig. 1: Experimental workflow for Electro-Olf trogram (EOG) recordings.

Two-Choice Flume Behavioral Assay
This assay is used to assess the behavioral preference of ovulated female sea lampreys for

different chemical cues.

Apparatus: A two-choice flume is used, which is a rectangular tank with a continuous flow of

water that is split into two channels.

Animal Acclimation: An ovulated female sea lamprey is placed in an acclimation chamber

downstream of the two channels.

Stimulus Application: A control substance (vehicle) is introduced into one channel, while the

test substance (e.g., 3kPZS, an analog, or a mixture) is introduced into the other channel.

Behavioral Observation: The female is released from the acclimation chamber, and her

movements are recorded. The time spent in each channel and the initial choice are

quantified.

Data Analysis: Statistical analysis is performed to determine if there is a significant

preference for the channel containing the test substance compared to the control.
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Fig. 2: Workflow for the two-choice flume behavioral assay.

Signaling Pathway
The detection of 3kPZS and its analogs by the olfactory system of the sea lamprey initiates a

signaling cascade that ultimately leads to a behavioral response. While the specific receptors

and downstream intracellular signaling pathways are still under investigation, a general model

can be proposed. The binding of these bile acid derivatives to olfactory receptors is thought to

trigger a neuronal signal that is processed in the brain, leading to either attraction or repulsion.

The serotonin (5-HT) system in the brain appears to be involved in mediating these sexually

dimorphic behavioral responses, as exposure to 3kPZS has been shown to affect 5-HT

concentrations in the forebrain and brainstem of female sea lampreys.
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Fig. 3: Proposed signaling pathway from odorant detection to behavioral response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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